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Compound of Interest

Compound Name: Quinol sulfate

Cat. No.: B100455 Get Quote

An In-depth Technical Guide to Quinol Sulfate: Physical and Chemical Properties for

Researchers and Drug Development Professionals

Introduction
Quinol sulfate, also known as hydroquinone sulfate, is an aryl sulfate and a primary metabolite

of hydroquinone.[1][2] As a product of Phase II xenobiotic metabolism, it plays a crucial role in

the detoxification and excretion of hydroquinone, a compound with widespread industrial and

environmental relevance.[3][4] This technical guide provides a comprehensive overview of the

physical and chemical properties of quinol sulfate, detailed experimental protocols, and its

role in biological systems. The information is tailored for researchers, scientists, and

professionals in drug development who require a deep understanding of this compound's

behavior.

Core Physical and Chemical Properties
Quinol sulfate's properties are dictated by the presence of a phenolic hydroxyl group and an

acidic sulfate moiety on a benzene ring. These features influence its solubility, reactivity, and

biological interactions.
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Property Value Reference

IUPAC Name
(4-hydroxyphenyl) hydrogen

sulfate
[3]

CAS Number 17438-29-8 [5]

Molecular Formula C₆H₆O₅S [3][5]

Molecular Weight 190.18 g/mol [3]

Canonical SMILES
C1=CC(=CC=C1O)OS(=O)

(=O)O
[3][5]

Physicochemical Data
Property Value Reference

Density 1.669 g/cm³ [4][5]

Melting Point Data not readily available

Boiling Point Data not readily available [5]

Water Solubility
Slightly soluble; enhanced in

alkaline solutions
[3][6]

LogP 1.65460 [5]

XLogP3 0.6 [5]

pKa
Behaves as a strong acid due

to the sulfonic acid group
[3]

Exact Mass 189.99359446 Da [5]

Complexity 221 [5]

Hydrogen Bond Donor Count 2 [5]

Hydrogen Bond Acceptor

Count
5 [5]

Rotatable Bond Count 2 [5]
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Chemical Reactivity and Stability
Quinol sulfate exhibits reactivity characteristic of both phenols and sulfonic acids.

Acid-Base Properties: The sulfonic acid group makes quinol sulfate a strong acid in

aqueous solutions, readily donating a proton.[3] At physiological pH (7.3), it exists

predominantly as its conjugate base, quinol sulfate(1-).[4][7]

Redox Behavior: As a derivative of hydroquinone, it can participate in redox reactions,

though its reactivity is modulated by the sulfate group.[3] The sulfation generally neutralizes

the high reactivity of the parent hydroquinone.[3]

Stability and Degradation: Quinol sulfate shows greater stability under physiological

conditions compared to hydroquinone.[3] However, it is susceptible to degradation through

several pathways:

Enzymatic Hydrolysis: Sulfatase enzymes, particularly in the liver and kidneys, can cleave

the sulfate group, regenerating hydroquinone.[3]

pH Sensitivity: The compound is more stable at lower (acidic) pH and degrades rapidly in

alkaline conditions.[8]

Forced Degradation: Studies on related quinones show susceptibility to thermal and

oxidative stress, with less degradation under hydrolytic (acid and base) conditions.[9]

Experimental Protocols
This section details methodologies for the synthesis and analysis of quinol sulfate.

Synthesis Protocols
Method 1: Direct Sulfation of Hydroquinone

This method involves the direct reaction of hydroquinone with a sulfonating agent.

Reactants: Hydroquinone and concentrated sulfuric acid.[3]
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Procedure: Dissolve hydroquinone (1 mole) in a suitable solvent. Slowly add concentrated

sulfuric acid (1 mole) while maintaining controlled temperature conditions to prevent

unwanted side reactions.

Reaction: The sulfuric acid directly sulfonates one of the hydroxyl groups on the

hydroquinone molecule.

Purification: The product can be isolated and purified using crystallization or

chromatographic techniques.

Method 2: Anion Exchange for Ionic Liquid Synthesis

This protocol describes the synthesis of a quinol sulfate-based ionic liquid, demonstrating a

versatile synthetic route.[10]

Preparation of Precursor: Synthesize 1-butyl-3-methylimidazolium chloride ((BMIM)(Cl)) by

reacting N-methylimidazole with butylchloride under reflux at 70°C for 72 hours.[10]

Anion Exchange: Dissolve the (BMIM)(Cl) precursor (0.137 mol) in methanol. Add an excess

of potassium hydroquinone sulfonate (0.157 mol).[10]

Reaction: Stir the mixture at room temperature for 72 hours. A precipitate of potassium

chloride (KCl) will form as the hydroquinone sulfonate anion replaces the chloride anion.[10]

Isolation: Remove the KCl precipitate by filtration. Add dry acetone to precipitate any

remaining impurities, repeating this step 3-4 times.[10]

Final Product: Remove solvents using a rotary evaporator and dry the resulting viscous liquid

under a high vacuum at 60°C for 24 hours.[10]

Analytical Protocols
Method 1: Detection by HPLC-MS/MS

This is a highly sensitive method for quantifying quinol sulfate in biological matrices like urine.

[3]

Sample Preparation: Acidify the urine sample using dilute hydrochloric acid.
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Chromatography: Inject the prepared sample into a High-Performance Liquid

Chromatography (HPLC) system equipped with a suitable reverse-phase column.

Separation: Use a gradient elution program with a mobile phase consisting of an aqueous

component (e.g., water with formic acid) and an organic component (e.g., acetonitrile or

methanol) to separate quinol sulfate from other metabolites.

Detection: Couple the HPLC outflow to a Mass Spectrometer (MS/MS). Use electrospray

ionization (ESI) in negative ion mode to detect the deprotonated molecule [M-H]⁻.

Quantification: Monitor specific parent-to-daughter ion transitions for quinol sulfate to

ensure specificity and quantify the concentration based on a standard curve.

Method 2: General Test for Sulfate Ions

This is a qualitative chemical test to confirm the presence of the sulfate moiety.[11]

Sample Preparation: Prepare an aqueous solution of the sample.

Acidification: Add a few drops of dilute hydrochloric acid (HCl) to the solution. This step is

crucial to remove interfering ions, such as carbonate, that might also form a precipitate with

barium.[11]

Precipitation: Add a few drops of barium chloride (BaCl₂) solution.

Observation: If sulfate ions are present, a dense white precipitate of barium sulfate (BaSO₄)

will form.[11]

Biological Role and Signaling Pathways
Quinol sulfate is a key player in the metabolism of hydroquinone, a xenobiotic compound. Its

formation is a critical detoxification step.

Metabolic Pathway
The primary metabolic fate of hydroquinone is conjugation to form more water-soluble

derivatives for excretion.[3]
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Phase II Metabolism: In the liver, hydroquinone undergoes sulfation, a reaction catalyzed by

sulfotransferase enzymes, predominantly SULT1A1 in humans.[3]

Cofactor: The sulfonate group is transferred from the universal donor 3'-phosphoadenosine-

5'-phosphosulfate (PAPS).[3]

Formation of Quinol Sulfate: This enzymatic reaction yields quinol sulfate, which is

significantly more water-soluble than its parent compound.

Excretion: Due to its increased polarity, quinol sulfate is efficiently eliminated from the body

via renal clearance, involving organic anion transporters (OATs).[3] Urinary sulfate

conjugates can account for over 40% of hydroquinone metabolites.[3]

Caption: Metabolic pathway of hydroquinone to quinol sulfate.

Role in Signaling Pathways
While quinol sulfate itself is primarily a metabolite, its parent compound, hydroquinone, and

related quinones are known to modulate key cellular signaling pathways involved in

inflammation and apoptosis. The dynamic equilibrium between quinol sulfate and free

hydroquinone can prolong cellular exposure to reactive oxygen species (ROS), potentially

impacting these pathways.[3] Marine hydroquinones, for instance, have been shown to

interfere with TNF-α-mediated signaling to prevent inflammation.[12] Natural products with

quinone structures can also modulate pathways such as NF-κB, MAPK, and PI3K/Akt, which

are critical in cancer and inflammation.[13][14]

Caption: Modulation of inflammatory pathways by hydroquinone derivatives.

Applications and Relevance
The unique properties of quinol sulfate make it relevant in several scientific and industrial

domains.

Biomonitoring: As a stable and persistent metabolite, quinol sulfate serves as a reliable

biomarker for assessing occupational or environmental exposure to hydroquinone.[3]
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Pharmaceutical Research: Understanding its metabolic pathway is crucial for drug

development, especially in studying the metabolism and potential toxicity profiles of drugs

containing a hydroquinone moiety.[3]

Industrial Applications: In the photographic industry, the enhanced solubility and stability of

quinol sulfate compared to hydroquinone make it a valuable component in color developer

solutions, such as in the E6 processing system.[3]

Caption: Key properties and roles of Quinol Sulfate.

Conclusion
Quinol sulfate is more than a simple metabolite; it is a compound with distinct chemical

properties that have implications for toxicology, environmental science, and industrial

chemistry. Its formation represents a critical detoxification pathway, while its stability makes it

an excellent biomarker. The experimental protocols and pathway analyses provided in this

guide offer a solid foundation for professionals engaged in research and development involving

hydroquinone and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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